molecular formula C10H7BrS B8713854 2-Bromo-3-phenylthiophene CAS No. 10341-87-4

2-Bromo-3-phenylthiophene

Cat. No.: B8713854
CAS No.: 10341-87-4
M. Wt: 239.13 g/mol
InChI Key: XXJDQMSXISTAFG-UHFFFAOYSA-N
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Description

2-Bromo-3-phenylthiophene is a useful research compound. Its molecular formula is C10H7BrS and its molecular weight is 239.13 g/mol. The purity is usually 95%.
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Properties

CAS No.

10341-87-4

Molecular Formula

C10H7BrS

Molecular Weight

239.13 g/mol

IUPAC Name

2-bromo-3-phenylthiophene

InChI

InChI=1S/C10H7BrS/c11-10-9(6-7-12-10)8-4-2-1-3-5-8/h1-7H

InChI Key

XXJDQMSXISTAFG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(SC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Phenylthiophene (0.58 g, 3.62 mmol) was dissolved in 15 mL of a 1:1 solution of CHCl3 and AcOH followed by the portion-wise addition of 0.77 g (4.3 mmol) of NBS. The mixture was stirred at room temperature for 1 h, poured into 25 mL of H2O, and diluted with 30 mL of hexanes. The organic layer was washed successively with 2×10 mL of 10% aqueous KOH solution, 2×10 mL of H2O, and 2×10 mL of brine, and concentrated in vacuo to provide 0.68 g (78% yield) of 2-bromo-3-phenylthiophene as an oil.
Quantity
0.58 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
0.77 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
reactant
Reaction Step Three
[Compound]
Name
hexanes
Quantity
30 mL
Type
solvent
Reaction Step Four

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